Cas no 1021245-75-9 (3-(4-butoxyphenyl)-1,2-oxazol-5-amine)

• Product Name: 3-(4-butoxyphenyl)-1,2-oxazol-5-amine
• CAS No: 1021245-75-9
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 4568171
• Update Time: 2023-04-06

3-(4-butoxyphenyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-butoxyphenyl)-1,2-oxazol-5-amine
• 5-Isoxazolamine, 3-(4-butoxyphenyl)-

• Inchi： 1S/C13H16N2O2/c1-2-3-8-16-11-6-4-10(5-7-11)12-9-13(14)17-15-12/h4-7,9H,2-3,8,14H2,1H3
• InChI Key： FXUHTGXQSPUYJB-UHFFFAOYSA-N
• SMILES： O1C(N)=CC(C2=CC=C(OCCCC)C=C2)=N1

Computed Properties

• Exact Mass: 232.121178g/mol
• Monoisotopic Mass: 232.121178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 232.28g/mol
• XLogP3: 2.9
• Topological Polar Surface Area: 61.3Ų

3-(4-butoxyphenyl)-1,2-oxazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers